3-(2-ethoxy-6-(3-methoxyphenyl)pyridin-3-yl)-5-(4-fluorophenyl)-1,2,4-oxadiazole

• IUPAC Name: 3-[2-ethoxy-6-(3-methoxyphenyl)pyridin-3-yl]-5-(4-fluorophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C22H18FN3O3/c1-3-28-22-18(11-12-19(24-22)15-5-4-6-17(13-15)27-2)20-25-21(29-26-20)14-7-9-16(23)10-8-14/h4-13H,3H2,1-2H3
• InChI Key: YBNUZZFJXBQJSO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=N1)C2=CC(=CC=C2)OC)C3=NOC(=N3)C4=CC=C(C=C4)F
• Molecular Formula: C22H18FN3O3
• Molecular Weight: 391.4 g/mol

Description

3-(2-ethoxy-6-(3-methoxyphenyl)pyridin-3-yl)-5-(4-fluorophenyl)-1,2,4-oxadiazole is a novel compound that has recently gained attention in the scientific community due to its potential applications in various fields. This compound is a member of the oxadiazole family and has been synthesized using a specific method. The aim of

Mechanism of Action

The mechanism of action of 3-(2-ethoxy-6-(3-methoxyphenyl)pyridin-3-yl)-5-(4-fluorophenyl)-1,2,4-oxadiazole involves the inhibition of various enzymes and signaling pathways. It has been found to inhibit COX-2, which is an enzyme involved in the inflammatory response. This compound also inhibits the NF-κB signaling pathway, which is involved in the regulation of inflammation and cell survival. Furthermore, it has been found to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway.
Biochemical and Physiological Effects:
3-(2-ethoxy-6-(3-methoxyphenyl)pyridin-3-yl)-5-(4-fluorophenyl)-1,2,4-oxadiazole has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. This compound also has analgesic properties and can reduce pain by inhibiting the production of prostaglandins. Furthermore, it has been found to have antioxidant properties and can scavenge free radicals, which can cause cellular damage.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2-ethoxy-6-(3-methoxyphenyl)pyridin-3-yl)-5-(4-fluorophenyl)-1,2,4-oxadiazole in lab experiments include its high purity, stability, and efficiency of synthesis. This compound can be easily synthesized using the method described above and can be used in various assays to study its effects on different cellular pathways. However, the limitations of using this compound include its high cost and limited availability.

Future Directions

There are various future directions for the research of 3-(2-ethoxy-6-(3-methoxyphenyl)pyridin-3-yl)-5-(4-fluorophenyl)-1,2,4-oxadiazole. One potential direction is to study its effects on different types of cancer cells and to identify the specific signaling pathways that are affected. Another direction is to investigate its potential as a treatment for neurodegenerative diseases and to study its effects on neuronal cells. Furthermore, it may be useful to explore the potential of this compound as a therapeutic agent for other inflammatory diseases such as arthritis and asthma.

Synthesis Methods

The synthesis of 3-(2-ethoxy-6-(3-methoxyphenyl)pyridin-3-yl)-5-(4-fluorophenyl)-1,2,4-oxadiazole involves the reaction of 2-ethoxy-6-(3-methoxyphenyl)pyridine-3-carboxylic acid hydrazide with 4-fluoro benzoyl chloride in the presence of triethylamine and DMF. This reaction results in the formation of the intermediate compound which is then treated with phosphorous oxychloride and DMF to yield the final product. The synthesis method is efficient and yields a high purity product.

Scientific Research Applications

3-(2-ethoxy-6-(3-methoxyphenyl)pyridin-3-yl)-5-(4-fluorophenyl)-1,2,4-oxadiazole has potential applications in various scientific research fields. It has been found to have anti-inflammatory, analgesic, and antioxidant properties. This compound has also been shown to have potential as an anticancer agent due to its ability to induce apoptosis in cancer cells. Furthermore, it has been found to have neuroprotective effects and can be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.